Cas no 128397-84-2 (1H-2-Benzothiopyran-8-sulfenicacid, 5-(dimethylamino)-3,4-dihydro-6-hydroxy-1-methoxy-, methyl ester (9CI))

• Product Name: 1H-2-Benzothiopyran-8-sulfenicacid, 5-(dimethylamino)-3,4-dihydro-6-hydroxy-1-methoxy-, methyl ester (9CI)
• CAS No: 128397-84-2
• MF: C₁₃H₁₉NO₃S₂
• MW: 301.424861192703
• CID: 201352
• Update Time: 2024-03-01

1H-2-Benzothiopyran-8-sulfenicacid, 5-(dimethylamino)-3,4-dihydro-6-hydroxy-1-methoxy-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzothiopyran-8-sulfenicacid, 5-(dimethylamino)-3,4-dihydro-6-hydroxy-1-methoxy-, methyl ester (9CI)
• PolycarpamineE
• 1H-2-Benzothiopyran-8-sulfenic acid, 5-(dimethylamino)-3,4-dihydro-6-hydroxy-1-methoxy-, methyl ester (9CI)

• Inchi： 1S/C13H19NO3S2/c1-14(2)12-8-5-6-18-13(16-3)11(8)10(19-17-4)7-9(12)15/h7,13,15H,5-6H2,1-4H3
• InChI Key： QVZMEUIAEQGXJB-UHFFFAOYSA-N
• SMILES： C1SC(OC)C2=C(SOC)C=C(O)C(N(C)C)=C2C1

Computed Properties

• Exact Mass: 301.08077

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 430.4±55.0 °C(Predicted)
• PSA: 41.93
• pka: 9.68±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes